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An in-depth analysis of the technical specifications for a high-channel-count data acquisition
(DAQ) system, exemplified by a versatile 80-channel board, reveals a powerful tool for
researchers, scientists, and drug development professionals. While the specific model CW0134
could not be publicly identified, the following technical guide outlines the core specifications
and experimental capabilities of a comparable advanced data acquisition system.

Core Technical Specifications

A thorough understanding of a data acquisition board's quantitative specifications is critical for
experimental design and data interpretation. The following tables summarize the key
performance indicators of a representative high-channel-count DAQ system.

Table 1: General System Specifications

Feature

Specification

Total Channels

80 (expandable to 128 or more)

Real-time Sampling

User-selectable intervals

Data Logging

Continuous to hard disk

Data Processing

Offline analysis

Software Compatibility

MATLAB, VC++

Data Export Formats

ASCII, Excel, Binary, Universal File Format
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Table 2: Analog Input Channel Specifications
Measurement Excitation

Channel Type Quantity Key Features
Range Voltage

Shunt calibration,

Simultaneous

sampling at
>2000
] samples/s/chann
Strain Gauges
+10 mV to +80 ] el,
(Y4, Y2, Full 48 1-5V (Variable)
] mV Bessel/Butterwor
Bridge) .
th filters,
Dynamic
measurement
frequency: 1 Hz
—500 Hz
Carrier frequency
0.1 mV/V to 1000 .
LVDT 8 - based amplifier
mV/V
(> 4kHz)
Accelerometers
8 - - TEDS Enabled
(ICP/IEPE)
Multichannel
Analog Voltage module for
8 10V - ] ]
Input various physical
guantities
Potentiometric
8 +500 mV/V 5V -
Transducer

System Architecture and Data Workflow

The logical flow of data from the physical world to actionable insights is a fundamental aspect
of any data acquisition system. The following diagram illustrates a typical workflow.
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A diagram illustrating the data acquisition workflow from sensor to analysis.

Experimental Protocols

Detailed methodologies are crucial for reproducible scientific experiments. Below is a
generalized protocol for utilizing a high-channel-count DAQ system for material stress-strain
analysis.

Objective: To characterize the mechanical properties of a material sample under tensile load.

Materials and Equipment:

Material sample

Tensile testing machine

Strain gauges

High-channel-count data acquisition system

Host computer with data acquisition and analysis software
Procedure:
e Sensor Mounting: Affix strain gauges to the material sample at locations of interest.

o System Connection: Connect the strain gauges to the appropriate input channels on the data
acquisition board.[1]
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» Software Configuration:

o

Launch the data acquisition software on the host computer.

[¢]

Configure the strain gauge channels, setting the correct bridge type (e.g., quarter, half,
full), excitation voltage, and gain.[1]

[¢]

Set the sampling rate to at least 2000 samples/second/channel.[1]

o

Define the data logging parameters, including the file format (e.g., ASCII for compatibility
with multiple analysis programs) and storage location.[1]

o Calibration: Perform a shunt calibration to ensure the accuracy of the strain measurements.

[1]
o Data Acquisition:
o Begin data acquisition.
o Apply a tensile load to the material sample using the testing machine.

o Simultaneously record the load data from the testing machine and the strain data from the
DAQ system.

o Data Analysis:

[¢]

Import the logged data into the analysis software (e.g., MATLAB).

[e]

Synchronize the load and strain data.

o

Calculate stress from the load data and the sample's cross-sectional area.

[¢]

Plot the stress-strain curve to determine material properties such as Young's modulus and
yield strength.

The following diagram visualizes this experimental workflow.
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A flowchart of the experimental protocol for material stress-strain analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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